Cas no 2384065-08-9 (1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene)

• Product Name: 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene
• CAS No: 2384065-08-9
• MF: C₈H₅Br₂F₃
• MW: 317.93
• CID: 5083204
• Update Time: 2026-03-01

1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene

• Inchi： 1S/C8H5Br2F3/c1-4-2-5(9)3-6(10)7(4)8(11,12)13/h2-3H,1H3
• InChI Key： MUBBPAXPYTUPMA-UHFFFAOYSA-N
• SMILES： C1(=CC(=C(C(=C1)C)C(F)(F)F)Br)Br

Additional information on 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene

Introduction to 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene (CAS No. 2384065-08-9)

1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene (CAS No. 2384065-08-9) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a benzene ring substituted with two bromine atoms at the 1 and 5 positions, a methyl group at the 3 position, and a trifluoromethyl group at the 2 position. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing effect and high lipophilicity, which can significantly influence the biological activity and pharmacokinetic properties of molecules containing this moiety. The presence of bromine atoms also provides opportunities for further functionalization through various chemical reactions, such as cross-coupling reactions and substitution reactions. These features make 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene an attractive starting material for the development of novel pharmaceuticals and materials.

In the realm of pharmaceutical research, 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene has been explored as a building block for the synthesis of compounds with potential therapeutic applications. Recent studies have focused on its use in the development of drugs targeting specific biological pathways. For instance, researchers have utilized this compound to synthesize inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases. The bromine atoms can be selectively replaced with other functional groups to fine-tune the biological activity and selectivity of the resulting molecules.

One notable application of 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene is in the field of materials science. The compound's unique electronic properties make it suitable for use in the synthesis of advanced materials with tailored optical and electronic characteristics. For example, it has been used as a precursor in the preparation of organic semiconductors and luminescent materials. These materials have potential applications in organic light-emitting diodes (OLEDs), solar cells, and other optoelectronic devices.

The synthetic versatility of 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene is another key factor contributing to its importance in chemical research. Various synthetic methods have been developed to efficiently prepare this compound from readily available starting materials. One common approach involves the bromination of a substituted benzene ring followed by introduction of the trifluoromethyl group through electrophilic aromatic substitution or other methods. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

In addition to its applications in pharmaceuticals and materials science, 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene has also been studied for its potential use in environmental remediation. The compound's ability to undergo selective transformations under controlled conditions makes it a promising candidate for developing catalysts or adsorbents that can efficiently remove pollutants from water or air. Research in this area is still in its early stages but shows promising results.

The safety and environmental impact of 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene are important considerations for its practical applications. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal procedures should be followed to ensure safety in laboratory settings. Researchers are also investigating ways to minimize any potential environmental impact associated with its use or production.

In conclusion, 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene (CAS No. 2384065-08-9) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental remediation. Its unique chemical structure and functional groups make it an attractive starting material for the synthesis of more complex molecules with tailored properties. Ongoing research continues to explore new avenues for its use, highlighting its significance in modern chemical research.